Cas no 83357-64-6 (2-Cyclohexyl-3,3-dimethylbutanoic acid)

• Product Name: 2-Cyclohexyl-3,3-dimethylbutanoic acid
• CAS No: 83357-64-6
• Molecular Formula: C₁₂H₂₂O₂
• Molecular Weight: 198.301884174347
• MDL: MFCD20654129
• CID: 5617679
• PubChem ID: 12772251

2-Cyclohexyl-3,3-dimethylbutanoic acid Properties

Names and Identifiers

• AKOS017531350
• EN300-2885485
• 2-cyclohexyl-3,3-dimethylbutanoic acid
• 83357-64-6
• SCHEMBL115296
• MFCD20654129
• Cyclohexaneacetic acid, α-(1,1-dimethylethyl)-

• MDL： MFCD20654129
• InChIKey： QKPRVCGZVVRAGM-UHFFFAOYSA-N
• Inchi： 1S/C12H22O2/c1-12(2,3)10(11(13)14)9-7-5-4-6-8-9/h9-10H,4-8H2,1-3H3,(H,13,14)
• SMILES： OC(C(C(C)(C)C)C1CCCCC1)=O

Computed Properties

• Exact Mass: 198.161979940g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 198.161979940g/mol
• Heavy Atom Count: 14
• Complexity: 197
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Boiling Point: 301.0±10.0 °C(Predicted)
• Melting Point: 65-67.5 °C
• pka: 4.79±0.10(Predicted)
• Density: 0.978±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids